3-(1H-pyrrol-1-yl)-N'-[2-(trifluoromethyl)benzoyl]-2-thiophenecarbohydrazide

• IUPAC Name: 3-pyrrol-1-yl-N'-[2-(trifluoromethyl)benzoyl]thiophene-2-carbohydrazide
• InChI: InChI=1S/C17H12F3N3O2S/c18-17(19,20)12-6-2-1-5-11(12)15(24)21-22-16(25)14-13(7-10-26-14)23-8-3-4-9-23/h1-10H,(H,21,24)(H,22,25)
• InChI Key: HLFPZFUOGQAPBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C2=C(C=CS2)N3C=CC=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3O2S
• DSSTOX Substance ID: DTXSID601128031
• Molecular Weight: 379.4 g/mol
• CAS RN: 478062-70-3

Description

3-(1H-pyrrol-1-yl)-N'-[2-(trifluoromethyl)benzoyl]-2-thiophenecarbohydrazide, also known as TFB-TCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of carbohydrazide derivatives and is known for its unique chemical structure and pharmacological properties.

Scientific Research Applications

Structure-Activity Relationships of Thiophene Derivatives

Thiophene derivatives, including molecules similar to "3-(1H-pyrrol-1-yl)-N'-[2-(trifluoromethyl)benzoyl]-2-thiophenecarbohydrazide", have been extensively studied for their various therapeutic properties as indicated by specific biological test systems. These studies have explored the interchange with the thiophene ring across different aromatic ring systems, such as benzene, naphthalene, and pyrrole, among others, to understand the influence of structural changes on biological activity. However, these investigations have concluded that no general activity pattern can be established, emphasizing the complexity of the structure-activity relationships within thiophene derivatives (Drehsen & Engel, 1983).

Organophosphorus Azoles and Their Spectroscopy

Research into the stereochemical structure of functionalized organophosphorus azoles, including pyrroles, and related compounds has highlighted the utility of multinuclear NMR spectroscopy combined with quantum chemistry. This approach is crucial for studying the coordination of phosphorus atoms in these compounds and evaluating their Z/E isomerization. Such studies contribute to the understanding of the molecular structure and potential applications of these compounds in various scientific fields, including drug development (Larina, 2023).

Desulfurization, Deoxygenation, and Denitrogenation Studies

Investigations into the mechanism of decomposition of thiophene, furan, and pyrrole on palladium surfaces have provided insights into the different reactions these heterocycles undergo despite their structural similarities. Such studies have implications for understanding the chemical behavior of thiophene derivatives, including "this compound", on metal surfaces, which is relevant for catalysis and environmental chemistry (Caldwell & Land, 1997).

Pyrrolidine in Drug Discovery

The pyrrolidine ring, a core structure in "this compound", is widely used in medicinal chemistry for developing compounds to treat human diseases. The interest in this scaffold is attributed to its ability to efficiently explore pharmacophore space, contribute to the stereochemistry of molecules, and increase three-dimensional coverage due to the non-planarity of the ring. This review highlights bioactive molecules characterized by the pyrrolidine ring, demonstrating the versatility and significance of this structure in drug discovery (Petri et al., 2021).